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Introduction
Osanetant (also known as SR142801) is a potent and selective non-peptide antagonist of the

neurokinin 3 receptor (NK3R). The NK3R, along with its endogenous ligand neurokinin B

(NkB), is a key component of the tachykinin 2 (Tac2) signaling pathway.[1][2] This pathway is

highly expressed in the central amygdala, a critical brain region for the consolidation of fear

memories.[2] Preclinical research has demonstrated that blockade of the Tac2/NkB/NK3R

pathway with Osanetant can modulate fear memory consolidation, suggesting its potential as a

therapeutic agent for fear-related disorders such as post-traumatic stress disorder (PTSD).[1]

[2]

These application notes provide detailed protocols for the administration of Osanetant in
rodent models of cued and contextual fear conditioning, a summary of its effects on fear

memory, and an overview of the underlying signaling pathways.

Mechanism of Action
Osanetant competitively binds to and blocks the activity of the NK3R in the central nervous

system.[3] The activation of the Tac2 pathway, through the binding of NkB to NK3R, is a

necessary and sufficient step for the modulation of fear memories.[4][5] By antagonizing the

NK3R, Osanetant disrupts this signaling cascade, thereby impairing the consolidation of fear

memories.[2] Interestingly, the effects of Osanetant on fear memory have been shown to be
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sex-dependent, impairing fear memory in males while enhancing it in females in the proestrus

phase.[6] Downstream of the NK3R, the Akt/GSK3β/β-catenin signaling pathway has been

implicated in mediating the effects of the Tac2 pathway on fear memory consolidation.[7]

Data Presentation
The following tables summarize the quantitative data from key studies investigating the effects

of Osanetant on fear conditioning in rodents.

Study Focus
Animal

Model

Osanetant

Dose &

Route

Administratio

n Timing
Key Findings Reference

Fear

expression

after trauma

Female mice Not specified

30 minutes

after

immobilizatio

n stress

Significantly

lower

freezing

behavior

compared to

controls (p =

0.038),

indicating

impaired

consolidation

of fear

memory.

[1]

Cued-fear

memory

consolidation

Male mice 5 mg/kg, i.p.

30 minutes

after fear

acquisition

Impaired fear

memory

consolidation.

[6]

Cued-fear

memory

consolidation

Female mice

(proestrus)
5 mg/kg, i.p.

30 minutes

after fear

acquisition

Enhanced

fear memory

consolidation.

[6]

Cued-fear

memory

consolidation

Prepubertal

male and

female mice

Not specified

30 minutes

after fear

acquisition

Ineffective in

modulating

fear memory

consolidation.

[6]
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Experimental Protocols
Osanetant Solution Preparation
For intraperitoneal (i.p.) injection, Osanetant can be prepared in a vehicle solution with the

following composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Preparation Steps:

Dissolve the required amount of Osanetant in DMSO to create a stock solution.

Add PEG300 to the DMSO/Osanetant solution and mix thoroughly.

Add Tween-80 and mix until the solution is homogenous.

Finally, add saline to reach the final desired volume and concentration.[8]

Cued Fear Conditioning Protocol with Osanetant
Administration
This protocol is designed to assess the effect of Osanetant on the consolidation of fear

memory associated with an auditory cue.

Day 1: Habituation and Fear Conditioning

Habituation: Place the mouse in the conditioning chamber (Context A) and allow for a 120-

second habituation period.[9]

Drug Administration: Administer Osanetant (e.g., 5 mg/kg, i.p.) or vehicle at the desired time

point relative to fear conditioning (e.g., 30 minutes post-conditioning).
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Conditioning: Present an auditory cue (e.g., 80 dB tone at 10 kHz for 20-30 seconds).[10][11]

During the final 1-2 seconds of the tone, deliver a mild footshock (e.g., 0.4-0.6 mA for 1-2

seconds).[10][11]

Inter-Trial Interval: Allow for a 90-second interval.[9]

Repeat: Repeat the tone-shock pairing for a total of 4 trials.[9]

Post-Conditioning Period: Leave the mouse in the chamber for an additional 60 seconds

before returning it to its home cage.

Day 2: Contextual Fear Testing

Place the mouse back into the conditioning chamber (Context A) for 6 minutes without

presenting the auditory cue or footshock.[9]

Record the percentage of time the mouse spends freezing.

Day 3: Cued Fear Testing

Place the mouse in a novel chamber (Context B) with different visual, tactile, and olfactory

cues.

Allow for a 120-second baseline period.[9]

Present the auditory cue for a sustained period (e.g., 3-6 minutes).

Record the percentage of time the mouse spends freezing during the baseline and cue

presentation periods.

Contextual Fear Conditioning Protocol with Osanetant
Administration
This protocol assesses the effect of Osanetant on the consolidation of fear memory associated

with the conditioning environment.

Day 1: Habituation and Fear Conditioning
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Habituation: Place the mouse in the conditioning chamber (Context A) and allow for a 120-

second habituation period.[9]

Drug Administration: Administer Osanetant (e.g., 5 mg/kg, i.p.) or vehicle at the desired time

point relative to fear conditioning (e.g., 30 minutes post-conditioning).

Conditioning: Deliver a series of footshocks (e.g., 3 shocks of 0.5 mA for 2 seconds each,

with a 60-second inter-shock interval).

Post-Conditioning Period: Leave the mouse in the chamber for an additional 60 seconds

before returning it to its home cage.

Day 2: Contextual Fear Testing

Place the mouse back into the conditioning chamber (Context A) for a 5-minute test session.

Record the percentage of time the mouse spends freezing.

Mandatory Visualizations
Signaling Pathway of Tac2 in Fear Memory
Consolidation

Extracellular Space

Cell Membrane
Intracellular Space

Neurokinin B (NkB)

NK3 Receptor

Binds

Akt
Activates

GSK3β
Inhibits

β-Catenin
Inhibits Degradation Gene Transcription

(Fear Memory Consolidation)

Promotes

Osanetant
Blocks

Click to download full resolution via product page

Caption: Tac2 signaling pathway in fear memory consolidation.
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Experimental Workflow for Cued Fear Conditioning with
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Caption: Cued fear conditioning experimental workflow.
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Caption: Contextual fear conditioning workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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